Cas no 885521-84-6 (3,6-Dibromo (1h)Indazole)

3,6-Dibromo (1H)-indazole is a brominated heterocyclic compound featuring a fused benzene and pyrazole ring system. This derivative of indazole is characterized by the presence of bromine atoms at the 3 and 6 positions, enhancing its reactivity and utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Its robust structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing complex molecules. The bromine substituents also facilitate further functionalization, offering versatility in medicinal chemistry applications. High purity grades ensure consistent performance in research and industrial settings. Proper handling is advised due to its potential sensitivity to light and moisture.
3,6-Dibromo (1h)Indazole structure
3,6-Dibromo (1h)Indazole structure
Product Name:3,6-Dibromo (1h)Indazole
CAS No:885521-84-6
MF:C7H4Br2N2
MW:275.928059577942
CID:840524
PubChem ID:24728211
Update Time:2025-11-02

3,6-Dibromo (1h)Indazole Chemical and Physical Properties

Names and Identifiers

    • 3,6-Dibromo-1H-indazole
    • 1H-INDAZOLE,3,6-DIBROMO-
    • 3,6-Dibromo (1H)indazole
    • 3,6-dibromo-2H-indazole
    • 1H-INDAZOLE,3,6-DIBROMO
    • 3,6-DIBROMO-INDAZOLE
    • 3,6-Dibromo-1H-indazole (ACI)
    • DTXSID80646268
    • AKOS016004081
    • MB04899
    • DB-077985
    • MFCD07781598
    • 3,6-Dibromo(1H)indazole
    • 885521-84-6
    • CS-0319240
    • G82790
    • 3,6-Dibromo (1h)Indazole
    • Inchi: 1S/C7H4Br2N2/c8-4-1-2-5-6(3-4)10-11-7(5)9/h1-3H,(H,10,11)
    • InChI Key: UZVUZQPJNJJVJF-UHFFFAOYSA-N
    • SMILES: BrC1C=C2C(C(=NN2)Br)=CC=1

Computed Properties

  • Exact Mass: 273.87400
  • Monoisotopic Mass: 273.87412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68000
  • LogP: 3.08790

3,6-Dibromo (1h)Indazole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3,6-Dibromo (1h)Indazole Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide ,  Sodium hydroxide ,  Silica ;  30 min
Reference
Bromide-assisted chemoselective Heck reaction of 3-bromoindazoles under high-speed ball-milling conditions: synthesis of axitinib
Yu, Jingbo ; Hong, Zikun ; Yang, Xinjie; Jiang, Yu; Jiang, Zhijiang; et al, Beilstein Journal of Organic Chemistry, 2018, 14, 786-795

Production Method 2

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: 4,5,6,7-Tetrachloro-2′,4′,5′,7′-tetraiodofluorescein Solvents: Acetonitrile ;  1 h, 20 °C
Reference
Bromination of indazoles enhanced by organic-dye, visible-light photoredox catalysis
Hornbrook, Lauren F.; Reed, Connor D.; Lamar, Angus A., Tetrahedron, 2023, 142,

3,6-Dibromo (1h)Indazole Raw materials

3,6-Dibromo (1h)Indazole Preparation Products

Additional information on 3,6-Dibromo (1h)Indazole

3,6-Dibromo (1H)Indazole (CAS No. 885521-84-6): A Versatile Building Block in Medicinal Chemistry and Material Science

3,6-Dibromo (1H)Indazole (CAS No. 885521-84-6) is a halogenated heterocyclic compound that has gained significant attention in recent years due to its unique structural features and broad application potential. As a brominated indazole derivative, this compound serves as a crucial pharmaceutical intermediate and organic synthesis building block, particularly in the development of novel drug candidates and functional materials.

The molecular structure of 3,6-Dibromo-1H-indazole features two bromine atoms at the 3- and 6-positions of the indazole ring system, which significantly enhances its reactivity in various coupling reactions. This characteristic makes it particularly valuable in cross-coupling reactions such as Suzuki, Stille, and Buchwald-Hartwig reactions, which are fundamental to modern medicinal chemistry and drug discovery processes.

Recent trends in pharmaceutical research show growing interest in indazole-based compounds due to their diverse biological activities. The 3,6-dibromo substitution pattern offers unique opportunities for further functionalization, making this compound particularly attractive for developing kinase inhibitors, anticancer agents, and anti-inflammatory drugs. Researchers are actively exploring its potential in addressing current medical challenges, including drug-resistant infections and chronic inflammatory conditions.

In material science, 3,6-Dibromo (1H)Indazole serves as a precursor for constructing organic electronic materials and coordination polymers. Its ability to form stable metal complexes makes it valuable for developing luminescent materials and molecular sensors. The compound's thermal stability and electronic properties are being investigated for potential applications in OLED technology and organic photovoltaics, aligning with the global push for sustainable energy solutions.

The synthesis and handling of 3,6-Dibromo-1H-indazole require specialized knowledge in heterocyclic chemistry. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, reflecting the pharmaceutical industry's commitment to green chemistry principles. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound and ensuring its quality for research applications.

Market analysis indicates steady growth in demand for brominated heterocycles like 3,6-Dibromo (1H)Indazole, driven by expanding pharmaceutical R&D budgets and increasing interest in targeted therapies. The compound's versatility as a chemical building block makes it valuable across multiple sectors, from drug development to advanced materials research. Suppliers are responding to this demand by optimizing production processes and ensuring reliable supply chains.

From a regulatory perspective, 3,6-Dibromo-1H-indazole is subject to standard chemical handling protocols. Researchers and manufacturers must comply with laboratory safety guidelines and chemical management regulations. Proper documentation, including safety data sheets and certificates of analysis, is essential for its procurement and use in various applications.

Future research directions for 3,6-Dibromo (1H)Indazole include exploring its potential in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs), two rapidly growing areas in drug discovery. Its unique structure may offer advantages in developing next-generation therapeutics and diagnostic agents, particularly in oncology and neurological disorders.

In conclusion, 3,6-Dibromo (1H)Indazole (CAS No. 885521-84-6) represents an important chemical intermediate with wide-ranging applications in pharmaceutical and material sciences. Its unique structural features and reactivity profile continue to inspire innovative research across multiple disciplines. As scientific understanding of indazole chemistry advances, this compound is likely to play an increasingly significant role in developing solutions to contemporary challenges in healthcare and technology.

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